Cas no 121654-84-0 (Tetrahydrothiopyran-4-carbonyl Chloride)

• Product Name: Tetrahydrothiopyran-4-carbonyl Chloride
• CAS No: 121654-84-0
• MF: C₆H₉ClOS
• MW: 164.653059720993
• CID: 104672
• PubChem ID: 14547368
• Update Time: 2025-04-18

Tetrahydrothiopyran-4-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-carbonylchloride, tetrahydro-
• tetrahydrothiopyran-4-carbonyl chloride
• thiane-4-carbonyl chloride
• 2H-Thiopyran-4-carbonylchloride,tetrahydro
• tetrahydro-2H-thiopyran-4-carbonyl chloride
• Tetrahydro-thiopyran-4-carbonylchlorid
• 2H-Thiopyran-4-carbonyl chloride, tetrahydro- (9CI)
• MS-22536
• tetrahydro-2h-thiopyran-4-carbonylchloride
• RJRIIGFPFQOTNF-UHFFFAOYSA-N
• 121654-84-0
• DTXSID50561515
• SCHEMBL4708811
• FT-0709611
• CS-0046009
• AKOS006282265
• tetrahydro-thiopyran-4-carbonyl chloride
• DB-061946
• Tetrahydrothiopyran-4-carbonyl Chloride

• Inchi： 1S/C6H9ClOS/c7-6(8)5-1-3-9-4-2-5/h5H,1-4H2
• InChI Key： RJRIIGFPFQOTNF-UHFFFAOYSA-N
• SMILES： ClC(C1CCSCC1)=O

Computed Properties

• Exact Mass: 164.00600
• Monoisotopic Mass: 164.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 1.89500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes